N-(4-ethoxyphenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-(4-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H26N2O4/c1-2-32-21-17-15-20(16-18-21)28-27(31)26-25(22-12-6-7-13-23(22)33-26)29-24(30)14-8-11-19-9-4-3-5-10-19/h3-7,9-10,12-13,15-18H,2,8,11,14H2,1H3,(H,28,31)(H,29,30)
• InChI Key: BBNJOSBIWZEARO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CCCC4=CC=CC=C4
• Molecular Formula: C27H26N2O4
• Molecular Weight: 442.5 g/mol

Description

N-(4-ethoxyphenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPPB belongs to the class of benzofuran derivatives and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

1. Inhibitory Activities

• 5-Lipoxygenase Inhibition : Compounds similar to N-(4-ethoxyphenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide have been synthesized and evaluated for their ability to inhibit 5-lipoxygenase, an enzyme associated with inflammatory processes. A study found that certain benzofuran hydroxamic acids showed potent inhibitory activity, indicating potential therapeutic applications in inflammation-related diseases (Ohemeng et al., 1994).

2. Antioxidant and Neuroprotective Effects

• Neuroprotection and Antioxidant Activity : A study synthesized benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. Some compounds exhibited significant protection against NMDA-induced excitotoxic neuronal damage and showed antioxidant properties, suggesting their potential in treating neurodegenerative diseases (Cho et al., 2015).

3. Synthesis Methodology

• Efficient Synthesis Approaches : Research on novel synthesis methods for benzofuran-2-carboxamide derivatives has been conducted to improve yield and purity. For example, OxymaPure/DIC was found to be an effective reagent for synthesizing α-ketoamide derivatives, offering advantages in purity and yield (El‐Faham et al., 2013).

4. Antimicrobial and Anti-inflammatory Properties

• Antimicrobial and Anti-inflammatory Activities : New benzofuran carboxamide derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties, indicating potential applications in treating infections and inflammation (Lavanya et al., 2017).

5. Sigma Receptor Ligands

• Sigma Receptor Selectivity : The synthesis of benzofuran-2-carboxamide ligands selective for sigma receptors has been studied, with compounds showing high affinity for the sigma-1 receptor. This indicates potential applications in neurological and psychiatric disorders (Marriott et al., 2012).